Cas no 71120-19-9 ( )

  structure
  structure
Product Name: 
CAS No:71120-19-9
MF:C11H17N5O5
MW:299.283181905746
CID:976122
PubChem ID:324404
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 1-[5-(4-amino-2-oxopyrimidin-1-yl)-4-hydroxy-2-(hydroxymethyl)oxolan-3-yl]-3-methylurea
    • AC1L8ADH
    • NSC289624
    • O3'-(3-methyl-ureido)-3'-deoxy-cytidine
    • DTXSID80314899
    • NSC-289624
    • 71120-19-9
    • 4-Amino-1-{3-deoxy-3-[(methylcarbamoyl)amino]pentofuranosyl}pyrimidin-2(1H)-one
    •  
    • Inchi: 1S/C11H17N5O5/c1-13-10(19)15-7-5(4-17)21-9(8(7)18)16-3-2-6(12)14-11(16)20/h2-3,5,7-9,17-18H,4H2,1H3,(H2,12,14,20)(H2,13,15,19)
    • InChI Key: WYCZGKRIDCAPOE-UHFFFAOYSA-N
    • SMILES: O1C(C(C(C1CO)NC(NC)=O)O)N1C(N=C(C=C1)N)=O

Computed Properties

  • Exact Mass: 299.12311
  • Monoisotopic Mass: 299.123
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 493
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _2.3
  • Topological Polar Surface Area: 150Ų

Experimental Properties

  • Density: 1.76
  • Refractive Index: 1.733
  • PSA: 149.51
  • LogP: -1.26330
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